molecular formula C13H10Cl2N2O3 B8356021 6-(3,5-Dichloro-benzoyl)-5-ethyl-1H-pyrimidine-2,4-dione

6-(3,5-Dichloro-benzoyl)-5-ethyl-1H-pyrimidine-2,4-dione

Cat. No.: B8356021
M. Wt: 313.13 g/mol
InChI Key: VRWAXBXDBWQVQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(3,5-Dichloro-benzoyl)-5-ethyl-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C13H10Cl2N2O3 and its molecular weight is 313.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H10Cl2N2O3

Molecular Weight

313.13 g/mol

IUPAC Name

6-(3,5-dichlorobenzoyl)-5-ethyl-1H-pyrimidine-2,4-dione

InChI

InChI=1S/C13H10Cl2N2O3/c1-2-9-10(16-13(20)17-12(9)19)11(18)6-3-7(14)5-8(15)4-6/h3-5H,2H2,1H3,(H2,16,17,19,20)

InChI Key

VRWAXBXDBWQVQJ-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(NC(=O)NC1=O)C(=O)C2=CC(=CC(=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound (63) (1.26 g, 3.69 mmol) was refluxed with conc. HCl (20 ml) for 5 hr. After cooling to room temperature, the white precipitate was collected by filtration, washed with cold water, and dried in high vacuo to afford 1.08 g (93%) of the title compound as a white solid. m.p. 242-243° C.; 1H NMR (200 MHz, CDCl3/CD3OD) δ 0.90 (3H, t, J=7.5 Hz), 2.07 (2H, q, J=7.5 Hz), 7.59 (1H, t, J=1.8 Hz), 7.67 (2H, d, J=1.8 Hz); HRMS (EI) Calcd. 312.0068, Found 312.0049.
Name
Compound ( 63 )
Quantity
1.26 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
93%

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